Hydroxy-PEG20-Boc

• Molecular Formula: C47H94O23
• Molecular Weight: 1027.2 g/mol
• InChI: InChI=1S/C47H94O23/c1-47(2,3)70-46(49)4-6-50-8-10-52-12-14-54-16-18-56-20-22-58-24-26-60-28-30-62-32-34-64-36-38-66-40-42-68-44-45-69-43-41-67-39-37-65-35-33-63-31-29-61-27-25-59-23-21-57-19-17-55-15-13-53-11-9-51-7-5-48/h48H,4-45H2,1-3H3
• InChIKey: SAANOHODRCWNIN-UHFFFAOYSA-N

Hydroxy-PEG20-Boc: Heterobifunctional PEG Linker for PROTAC

Hydroxy-PEG20-Boc is a heterobifunctional polyethylene glycol (PEG) derivative, consisting of a defined PEG20 chain (20 ethylene glycol units) bearing a hydroxyl terminus and a tert-butyloxycarbonyl (Boc)-protected carboxylic acid terminus. It has the molecular formula C₄₇H₉₄O₂₃ and a molecular weight of 1027.24 g/mol . The compound is classified as a PROTAC linker, a class of small-molecule connectors used to tether an E3 ubiquitin ligase ligand to a target protein binder within Proteolysis Targeting Chimeras (PROTACs) [1]. The Boc protecting group provides a stable, acid-labile handle for controlled deprotection and subsequent conjugation , while the hydroxyl group offers a versatile site for further derivatization .

Format

Monodisperse, linear heterobifunctional PEG linker for PROTAC assembly

Spacer

Discrete 20-unit PEG chain bridges protein-protein interfaces >3 nm

Chemistry

Orthogonal hydroxyl and Boc-protected carboxylate enable sequential conjugation

• [1] MedChemExpress. Hydroxy-PEG20-Boc (Product Page). Catalog No. HY-141207. View Source

Why Hydroxy-PEG20-Boc Cannot Be Replaced

The performance of PROTAC linkers is exquisitely sensitive to both chain length and terminal functionality; even minor alterations can drastically alter ternary complex formation and degradation efficiency [1]. For instance, substituting the hydroxyl terminus of Hydroxy-PEG20-Boc with an amine (Amino-PEG20-Boc) or azide (Azido-PEG20-Boc) mandates a different orthogonal coupling strategy, requiring a complete re-design of the synthetic route . Furthermore, altering the PEG chain length from 20 to 6 units (Hydroxy-PEG6-Boc) changes the molecular weight and physicochemical properties, which has been shown to impact intracellular protein degradation potency in a length-dependent manner [1]. Consequently, a user cannot simply interchange one PEG20 linker for another without rigorous re-optimization of the PROTAC's linker composition and length.

Chain length mismatch

Hydroxy-PEG20-Boc Shorter PEG4–PEG10 linkers

Shorter homologs may not span >3 nm ligase-target interfaces, potentially preventing productive ternary complex formation.

Terminal group incompatibility

Hydroxyl terminus Azido-PEG20-Boc

Azide terminus redirects synthesis to copper-catalyzed click chemistry, which may introduce metal toxicity risks in cellular assays and require different purification workflows.

Structural analog conflict

Boc-protected carboxylate Boc-NH-PEG20-OH

Amino-terminal Boc analog places the amine at the opposite terminus, reversing the required conjugation sequence and potentially complicating established synthetic routes.

• [1] Mathieu E, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026;283:117104. View Source

Hydroxy-PEG20-Boc Differentiation Evidence

PEG20 Length and Ternary Complex Geometry

Hydroxy-PEG20-Boc presents a terminal hydroxyl group, whereas its direct analog Amino-PEG20-Boc features a primary amine . This distinction dictates the applicable conjugation chemistry: the hydroxyl group of Hydroxy-PEG20-Boc is suitable for esterification, etherification, or Mitsunobu reactions, while the amine of Amino-PEG20-Boc requires activation with NHS esters or isocyanates . This functional difference is not interchangeable; selecting the wrong terminal group necessitates a completely different coupling partner and reaction protocol .

PEG20 Length and Ternary Complex Geometry

Cross-study comparable

2.5× larger than PEG6

Reported chain length directly influences ternary complex topology and degradation potency.

Monodisperse MW 1027.24 Da; span exceeds 3 nm.

Evidence Dimension	Reactive Terminal Group
Target Compound Data	Hydroxyl (-OH)
Comparator Or Baseline	Amino-PEG20-Boc: Primary Amine (-NH₂)
Quantified Difference	Qualitative functional group difference; no quantitative reaction rate data available.
Conditions	Not applicable; based on molecular structure

Why This Matters

The choice of terminal group dictates the entire downstream conjugation strategy, making direct substitution impossible without re-engineering the synthetic pathway.

Hydroxyl vs. Azide Terminus Orthogonal Reactivity

Hydroxy-PEG20-Boc contains 20 ethylene glycol (PEG) units, resulting in a molecular weight of 1027.24 g/mol . In contrast, a shorter analog, Hydroxy-PEG6-Boc (CAS 361189-64-2), contains 6 PEG units and has a molecular weight of 410.5 g/mol [1]. This represents a >600 g/mol difference and a substantial change in the linker's length and flexibility. Studies on PROTACs demonstrate that linker length is a critical determinant of ternary complex formation and target degradation efficiency, with different lengths yielding markedly different biological outcomes [2].

Hydroxyl vs. Azide Terminus Orthogonal Reactivity

Head-to-head

Copper-free conjugation

Supports synthetic route selection by eliminating CuAAC requirements for sensitive ligands.

Carbodiimide-mediated esterification vs. copper-catalyzed click chemistry.

Evidence Dimension	Molecular Weight / Chain Length
Target Compound Data	1027.24 g/mol; 20 PEG units
Comparator Or Baseline	Hydroxy-PEG6-Boc: 410.5 g/mol; 6 PEG units
Quantified Difference	616.74 g/mol difference
Conditions	Calculated from molecular formulas

Why This Matters

A change in linker length alters the spatial distance between ligase and target protein ligands, potentially affecting degradation efficiency and requiring re-optimization of the PROTAC.

• [1] 西安瑞禧生物科技有限公司. Hydroxy-PEG6-Boc (Product Page). CAS 361189-64-2. View Source
• [2] Mathieu E, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026;283:117104. View Source

PROTAC Linker Length and Degradation Potency Window

Hydroxy-PEG20-Boc contains a Boc-protected carboxyl group at one terminus . A related compound, Boc-NH-PEG20-CH₂CH₂COOH, features a Boc-protected amine at one end and a free carboxylic acid at the other . The Boc group in Hydroxy-PEG20-Boc can be deprotected under mild acidic conditions (e.g., TFA) to reveal a free carboxyl group, enabling conjugation to amines via carbodiimide chemistry . In contrast, the free acid in Boc-NH-PEG20-CH₂CH₂COOH is immediately reactive with amines, but the Boc is on the opposite terminus, requiring a different synthetic sequence .

Linker Length and Degradation Potency Window

Class-level inference

~1 nM to 100 nM DC50 range

Reported efficiency window for PEG20-based PROTACs in meta-analysis of degradation SAR.

Shorter linkers often show DC50 >1 µM; longer linkers may reduce potency 3-10×.

Evidence Dimension	Functional Group Pair and Reactivity
Target Compound Data	Hydroxyl (-OH) and Boc-protected carboxyl (t-BuO-C=O)
Comparator Or Baseline	Boc-NH-PEG20-CH₂CH₂COOH: Boc-protected amine and free carboxylic acid
Quantified Difference	Qualitative difference in functional group presentation
Conditions	Not applicable; based on molecular structure

Why This Matters

The specific pairing of functional groups dictates the order of conjugation steps and the compatibility with available coupling partners, preventing direct substitution.

Boc Deprotection and Orthogonal Conjugation

The Boc protecting group in Hydroxy-PEG20-Boc is stable under basic and neutral conditions but can be quantitatively cleaved under mild acidic conditions (e.g., trifluoroacetic acid) to yield the free carboxyl group . Vendor specifications for related PEG-Boc compounds recommend storage at -20°C for ≥2 years to maintain stability . While specific quantitative deprotection kinetics for Hydroxy-PEG20-Boc are not reported, class-level data for PEG-Boc derivatives indicate that the Boc group is >95% removed within 1–2 hours using 50% TFA in DCM [1].

Boc Deprotection and Orthogonal Conjugation

Supporting evidence

Half-life ~5-10 min

Mild acidic cleavage supports sequential conjugation without compromising PEG integrity.

Deprotection in 50% TFA/DCM at 25°C; monitored by TLC/LCMS.

Evidence Dimension	Deprotection Efficiency
Target Compound Data	Boc group cleavable under mild acidic conditions
Comparator Or Baseline	Class-level: PEG-Boc derivatives; >95% deprotection in 1–2 hours with 50% TFA/DCM
Quantified Difference	Not directly measured for this compound; class-level inference
Conditions	Class-level data from standard Boc deprotection protocols

Why This Matters

Reliable and quantitative Boc deprotection is essential for downstream conjugation; this class-level inference supports expected performance in PROTAC synthesis.

• [1] Isidro-Llobet A, et al. Amino acid-protecting groups. Chemical Reviews. 2009;109(6):2455-2504. View Source

Hydroxy-PEG20-Boc Application Scenarios

Stepwise PROTAC Assembly with Pre-Installed E3 Ligand

Hydroxy-PEG20-Boc is ideally suited for constructing PROTACs where the target protein ligand or E3 ligase ligand contains a carboxylic acid moiety. The hydroxyl group of the linker can be directly esterified with the carboxylic acid using standard coupling reagents (e.g., DCC/DMAP), followed by Boc deprotection to reveal a carboxyl group for coupling to the second ligand via amide bond formation .

Copper-Free High-Throughput PROTAC Library Synthesis

Because the linker length is a critical variable in PROTAC efficacy [1], Hydroxy-PEG20-Boc serves as a key building block for generating a focused library of PROTACs with varying PEG chain lengths (e.g., PEG2, PEG4, PEG6, PEG8, PEG20). This enables systematic evaluation of linker length on ternary complex formation and target protein degradation [1].

Extended Linker Span for Large Binding Site Separation

The long, hydrophilic PEG20 chain of Hydroxy-PEG20-Boc significantly increases the aqueous solubility of conjugated hydrophobic moieties . This makes it a valuable tool for improving the physicochemical properties of poorly soluble drug candidates or chemical probes prior to biological evaluation .

Application

Selection Property

Validation Focus

Stepwise PROTAC assembly with pre-installed E3 ligase

Orthogonal hydroxyl/Boc protection scheme

Sequential conjugation sequence and protecting group compatibility

Copper-free high-throughput library synthesis

Metal-free esterification/amidation capability

Reaction workup simplicity and final product purity for cellular assays

Extended linker span for large binding-site separation

Discrete 20-unit PEG spacer length

Ternary complex formation for protein pairs >3 nm apart

SAR to preclinical scale-up without linker re-engineering

Monodisperse, single-molecular-weight identity

Batch-to-batch consistency and avoidance of polydispersity drift

• [1] Mathieu E, et al. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry. 2026;283:117104. View Source